Cas no 885276-52-8 (1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-)

1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- structure
885276-52-8 structure
Product Name:1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-
CAS No:885276-52-8
MF:C22H28N2O4
MW:384.468726158142
MDL:MFCD04115189
CID:711361
PubChem ID:84819718
Update Time:2025-07-15

1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-
    • (3-BOC-AMINOPIPERIDIN-1-YL)NAPHTHALEN-2-YL-ACETIC ACID,
    • 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-1-yl]-2-naphthalen-2-ylacetic acid
    • (3-BOC-AMINO-PIPERIDIN-1-YL)-NAPHTHALEN-2-YL-ACETIC ACID
    • 1-Piperidineaceticacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl
    • 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(naphthalen-2-yl)acetic acid
    • 2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]-2-naphthalen-2-ylacetic acid
    • 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(naphthalen-2-yl)aceticacid
    • MFCD04115189
    • CS-0342255
    • 885276-52-8
    • AKOS024260542
    • SB39478
    • MDL: MFCD04115189
    • Inchi: 1S/C22H28N2O4/c1-22(2,3)28-21(27)23-18-9-6-12-24(14-18)19(20(25)26)17-11-10-15-7-4-5-8-16(15)13-17/h4-5,7-8,10-11,13,18-19H,6,9,12,14H2,1-3H3,(H,23,27)(H,25,26)
    • InChI Key: NYKMXWYQTZZMKF-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1CCCN(C(C(=O)O)C2C=CC3C=CC=CC=3C=2)C1)=O

Computed Properties

  • Exact Mass: 384.20500
  • Monoisotopic Mass: 384.20490738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.87000
  • LogP: 4.28340

1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- Pricemore >>

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Additional information on 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl-

Recent Advances in the Study of 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- (CAS: 885276-52-8)

The compound 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- (CAS: 885276-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the naphthalene moiety and the tert-butoxycarbonyl (Boc) protected amino group makes it a versatile intermediate for the synthesis of more complex bioactive molecules.

Recent literature highlights the role of this compound in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Researchers have utilized 885276-52-8 as a key building block in the synthesis of small-molecule inhibitors that selectively target specific kinase pathways. The Boc-protected amino group in the compound allows for further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its application in kinase inhibitor development, 885276-52-8 has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets in drug discovery, particularly for diseases that have been traditionally difficult to treat with small molecules. The naphthalene ring system in the compound provides a rigid scaffold that can mimic the hydrophobic interfaces often found in PPI targets. Recent studies have demonstrated its utility in the design of PPI inhibitors with improved pharmacokinetic properties.

Another area of interest is the use of 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- in the development of fluorescent probes. The naphthalene moiety is known for its fluorescent properties, and researchers have exploited this feature to create probes for imaging and diagnostic applications. These probes have been used to study cellular processes in real-time, providing valuable insights into disease mechanisms and potential therapeutic interventions.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 885276-52-8. Recent advancements in synthetic methodologies have addressed some of these issues, with new protocols offering higher yields and improved purity. For instance, a recent study reported a streamlined synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective.

In conclusion, 1-Piperidineaceticacid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-a-2-naphthalenyl- (CAS: 885276-52-8) represents a valuable tool in modern drug discovery and chemical biology. Its versatility as a building block for kinase inhibitors, PPI modulators, and fluorescent probes underscores its importance in the field. Ongoing research efforts are expected to further expand its applications and optimize its synthesis, paving the way for new therapeutic innovations.

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